Cas no 194932-03-1 (Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 194932-03-1
• MF: C₂₄H₂₇NO₄S₂
• MW: 457.605484247208
• CID: 3864943
• PubChem ID: 3713026
• Update Time: 2025-10-29

Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-
• N-Ethyl-N,4-bis[(4-methylbenzenesulfonyl)methyl]aniline
• 194932-03-1
• N-ethyl-N,4-bis[(4-methylphenyl)sulfonylmethyl]aniline

• Inchi： 1S/C24H27NO4S2/c1-4-25(18-31(28,29)24-15-7-20(3)8-16-24)22-11-9-21(10-12-22)17-30(26,27)23-13-5-19(2)6-14-23/h5-16H,4,17-18H2,1-3H3
• InChI Key： VQIXJQPBJIYBGT-UHFFFAOYSA-N
• SMILES： C1(N(CC)CS(C2=CC=C(C)C=C2)(=O)=O)=CC=C(CS(C2=CC=C(C)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 457.13815069Da
• Monoisotopic Mass: 457.13815069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 88.3Ų

Additional information on Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-

Comprehensive Overview of Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- (CAS 194932-03-1)

Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-, with CAS 194932-03-1, represents a sophisticated organic compound that has garnered attention in advanced chemical research and industrial applications. This molecule, characterized by its unique structural features, including an ethyl-substituted amine core and dual tolylsulfonylmethyl groups, plays a pivotal role in synthetic chemistry, particularly in the development of specialty chemicals and functional materials. Its molecular formula and weight, along with high purity specifications, make it a subject of interest for researchers focusing on molecular design and chemical synthesis optimization. In today's context, where sustainable chemistry and green synthesis are hot topics, this compound is often explored for its potential in eco-friendly processes, aligning with global trends like reducing environmental impact and enhancing chemical efficiency. Users frequently search for terms such as "applications of sulfonamide derivatives" or "CAS 194932-03-1 properties," reflecting a growing curiosity about niche chemicals that support innovations in pharmaceuticals and materials science.

The chemical properties of Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- include notable stability under various conditions, making it suitable for use in controlled reactions. Its solubility in organic solvents and moderate melting point contribute to its versatility in laboratory settings. Recent studies highlight its role in catalyst systems and as a building block for advanced polymers, which are critical in industries aiming for lightweight and durable materials. With the rise of AI-driven drug discovery and computational chemistry, this compound is often modeled in silico to predict its behavior in complex mixtures, addressing common user queries like "how to simulate sulfonyl compounds" or "benefits of tolyl groups in synthesis." This integration of experimental and computational approaches enhances its appeal, as researchers seek compounds that can accelerate innovation in material science while adhering to principles of safety and compliance.

In terms of applications, Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- is primarily utilized in the synthesis of specialty chemicals, such as dyes, pigments, and functional additives. Its structure allows for modifications that improve performance in end-products, catering to industries like coatings and adhesives, where durability and color fastness are paramount. The current focus on circular economy and waste reduction has led to increased interest in compounds that enable recyclable materials, and this molecule's role in creating high-performance composites aligns with these sustainability goals. Online searches often include phrases like "uses of bis-sulfonamide compounds" or "CAS 194932-03-1 in industrial chemistry," indicating a demand for detailed, actionable insights that support R&D efforts without compromising environmental standards.

The market dynamics for Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- are influenced by its niche applications, with demand driven by advancements in green technology and smart materials. As industries prioritize energy-efficient processes, this compound is evaluated for its potential in reducing energy consumption during synthesis, a topic frequently searched in contexts like "chemicals for sustainable manufacturing." Suppliers and researchers alike monitor trends in regulatory compliance and quality assurance, ensuring that products meet international standards without falling into restricted categories. This careful balance supports its use in global supply chains, where transparency and safety protocols are top priorities for users exploring compounds like CAS 194932-03-1 for innovative projects.

Looking ahead, the future of Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- appears promising, with ongoing research into its potential in biomedical applications and nanotechnology. As the world embraces digital transformation in chemistry, tools like machine learning are being applied to optimize its synthesis pathways, addressing common questions such as "how to improve yield for complex amines." This compound exemplifies how traditional chemical ingenuity merges with modern tech trends, offering solutions that are both effective and aligned with ethical practices. By focusing on user-centric insights and SEO-friendly content, this overview aims to provide a valuable resource for professionals seeking in-depth knowledge on specialty chemicals and their role in shaping a sustainable future.